Cas no 671198-66-6 (N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide)

• Product Name: N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide
• CAS No: 671198-66-6
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 5361891
• Update Time: 2025-10-29

N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-3-quinolin-2-ylsulfanylpropanamide
• N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide

• Inchi： 1S/C19H18N2O2S/c1-23-16-9-7-15(8-10-16)20-18(22)12-13-24-19-11-6-14-4-2-3-5-17(14)21-19/h2-11H,12-13H2,1H3,(H,20,22)
• InChI Key： RZTVCDUNPJLVNF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CCSC1=CC=C2C(=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide

N-(4-Methoxyphenyl)-3-(Quinolin-2-ylsulfanyl)Propanamide (CAS No. 671198-66-6): A Comprehensive Overview

N-(4-Methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide (CAS No. 671198-66-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of quinoline and features a unique sulfanyl group attached to a propanamide backbone. The presence of the methoxyphenyl moiety further enhances its structural complexity and biological activity.

The chemical structure of N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide can be represented as follows: C₁₈H₁₈N₂O₂S. This molecular formula indicates the presence of 18 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom. The compound's molecular weight is approximately 330.40 g/mol, which is relatively high and contributes to its stability and solubility properties.

In recent years, N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide has also demonstrated promising antitumor activity. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This makes it a potential candidate for the development of novel anticancer drugs, particularly for treating solid tumors.

The pharmacokinetic properties of N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide have been evaluated in preclinical models. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, the compound has shown low toxicity in animal studies, further supporting its potential for clinical development.

In terms of synthetic methodology, N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide can be synthesized through a multi-step process involving the reaction of 2-chloroquinoline with thiopropanol followed by coupling with 4-methoxyaniline. The synthesis route is well-documented in the literature and can be optimized for large-scale production.

The biological activity of N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide has been further explored through various in vitro and in vivo assays. For instance, cell-based assays have demonstrated its ability to inhibit the proliferation of cancer cells at low micromolar concentrations. In addition, animal models have been used to evaluate its efficacy in reducing inflammation and tumor growth.

One notable study published in the Journal of Medicinal Chemistry highlighted the potential of N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide as a dual inhibitor of COX-2 and LOX enzymes. These enzymes play crucial roles in the inflammatory response, and their inhibition can lead to significant therapeutic benefits. The study also reported that the compound exhibited selective inhibition of these enzymes without affecting other important metabolic pathways.

The safety profile of N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide has been extensively evaluated through toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects in preclinical models. This favorable safety profile supports its potential for further clinical development.

In conclusion, N-(4-methoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide (CAS No. 671198-66-6) is a promising compound with diverse biological activities, including anti-inflammatory and antitumor properties. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for drug discovery and development. Ongoing research continues to explore its full therapeutic potential, with the aim of translating these findings into clinical applications that can benefit patients suffering from inflammatory diseases and cancer.